Cas no 121490-66-2 (8-Chloroquinoline-4-carboxylic acid)

• Product Name: 8-Chloroquinoline-4-carboxylic acid
• CAS No: 121490-66-2
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD18914781
• CID: 2157532
• PubChem ID: 72699096
• Update Time: 2024-11-03

8-Chloroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Chloroquinoline-4-carboxylic acid
• 4-Quinolinecarboxylic acid, 8-chloro-
• SCHEMBL15129840
• AS-42676
• 121490-66-2
• AKOS025396486
• SY241287
• 8-CHLOROQUINOLINE-4-CARBOXYLICACID
• DB-242969
• MFCD18914781
• CS-0329288
• WEA49066
• SB70327

• MDL： MFCD18914781
• Inchi： 1S/C10H6ClNO2/c11-8-3-1-2-6-7(10(13)14)4-5-12-9(6)8/h1-5H,(H,13,14)
• InChI Key： FDOWCPBIOYKIND-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C(=O)O)C=CN=C21

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids